Cas no 568551-00-8 (2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-)

• Product Name: 2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
• CAS No: 568551-00-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 946043
• PubChem ID: 2307663
• Update Time: 2025-04-19

2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1h,3h)-pyrimidinedione,1-acetyl-6-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-acetyl-6-methyl- (9CI)
• 568551-00-8
• 1-Acetyl-6-methylpyrimidine-2,4(1H,3H)-dione
• HMS1786M02
• AKOS006241125

• Inchi： 1S/C7H8N2O3/c1-4-3-6(11)8-7(12)9(4)5(2)10/h3H,1-2H3,(H,8,11,12)
• InChI Key： SPIIJNOPARQKRE-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(C)N1C(C)=O)=O

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 71.93000
• LogP: -0.49490